Cas no 332175-49-2 (<br>2-((4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-chlorophenyl)acetamid e)

• Product Name: <br>2-((4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-chlorophenyl)acetamid e
• CAS No: 332175-49-2
• MF: C₁₉H₁₇ClN₄OS
• MW: 384.882481336594
• CID: 3064206
• PubChem ID: 1119233
• Update Time: 2025-10-21

<br>2-((4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-chlorophenyl)acetamid e Chemical and Physical Properties

Names and Identifiers

• <br>2-((4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-chlorophenyl)acetamid e
• STK862776
• N-(4-chlorophenyl)-2-{[5-phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• 332175-49-2
• AG-690/13507908
• 2-(4-Allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(4-chloro-phenyl)-acetamide
• 2-((4-Allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-chlorophenyl)acetamide
• SCHEMBL4201329
• AKOS000568352
• CS-0364133
• 2-[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-chlorophenyl)acetamide

• MDL： MFCD02045849
• Inchi： 1S/C19H17ClN4OS/c1-2-12-24-18(14-6-4-3-5-7-14)22-23-19(24)26-13-17(25)21-16-10-8-15(20)9-11-16/h2-11H,1,12-13H2,(H,21,25)
• InChI Key： NAODVMALTYMQBY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1=NN=C(C2C=CC=CC=2)N1CC=C)=O

Computed Properties

• Exact Mass: 384.0811600Da
• Monoisotopic Mass: 384.0811600Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 85.1Ų

Additional information on <br>2-((4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-chlorophenyl)acetamid e

Compound CAS No. 332175-49-2: 2-((4-Allyl-5-Phenyl-4H-1,2,4-Triazol-3-Yl)Thio)-N-(4-Chlorophenyl)Acetamide

The compound with CAS No. 332175-49-2, known as 2-((4-Allyl-5-Phenyl-4H-1,2,4-Triazol-3-Yl)Thio)-N-(4-Chlorophenyl)Acetamide, is a highly specialized organic compound with a complex structure and potential applications in various fields. This compound belongs to the class of thioacetamides and contains a triazole ring system, which is a heterocyclic aromatic compound. The presence of the triazole ring and the thioether group in its structure suggests that this compound may exhibit unique chemical and biological properties.

The synthesis of 2-((4-Allyl-5-Phenyl-4H-1,2,4-Triazol-3-Yl)Thio)-N-(4-Chlorophenyl)Acetamide involves a series of carefully designed reactions to construct the triazole ring and introduce the necessary substituents. The triazole ring is typically formed through a cyclocondensation reaction between an amine and an aldehyde or ketone. The introduction of the allyl and phenyl groups on the triazole ring adds complexity to the molecule and may influence its reactivity and stability.

One of the key features of this compound is its potential as a precursor for more complex molecules or as an intermediate in organic synthesis. The thioether group (-S-) in the molecule can act as a reactive site for further functionalization, enabling the creation of derivatives with diverse properties. Additionally, the presence of the chlorophenyl group in the acetamide moiety introduces electronic effects that could modulate the compound's behavior in different chemical environments.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their potential as bioisosteres or as part of larger drug-like molecules. For instance, triazoles are known to exhibit anti-inflammatory, antifungal, and anticancer activities depending on their substituents. The 4-Allyl and 5-Phenyl groups on the triazole ring in this compound may enhance its ability to interact with biological targets, making it a promising candidate for further exploration in drug discovery.

In terms of applications, 2-((4-Allyl-5-Phenyl...[continued])